Cas no 151963-09-6 (Benzonitrile, 3-propyl-)

• Product Name: Benzonitrile, 3-propyl-
• CAS No: 151963-09-6
• MF: C₁₀H₁₁N
• MW: 145.201042413712
• CID: 1325201
• PubChem ID: 18415311
• Update Time: 2025-04-20

Benzonitrile, 3-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-propyl-
• SCHEMBL4934435
• 3-propylbenzonitrile
• 151963-09-6
• DB-166001

• Inchi： 1S/C10H11N/c1-2-4-9-5-3-6-10(7-9)8-11/h3,5-7H,2,4H2,1H3
• InChI Key： AJBMNDMITCOCOH-UHFFFAOYSA-N
• SMILES： N#CC1=CC=CC(=C1)CCC

Computed Properties

• Exact Mass: 145.08923
• Monoisotopic Mass: 145.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79